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Introduction
Neurofascin 155 (NF155) is a critical cell adhesion molecule expressed by myelinating glia

(oligodendrocytes in the central nervous system and Schwann cells in the peripheral nervous

system).[1][2] It plays a pivotal role in the formation and maintenance of the paranodal

junctions, the specialized regions flanking the nodes of Ranvier.[3][4] At the paranode, NF155

on the glial membrane interacts with a complex of Caspr1 and Contactin on the axonal

membrane, forming septate-like junctions.[3][5][6] These junctions are essential for restricting

the movement of ion channels to the nodal region, ensuring the rapid saltatory conduction of

nerve impulses.[3] Dysregulation or autoantibodies against NF155 have been implicated in

demyelinating diseases such as Chronic Inflammatory Demyelinating Polyneuropathy (CIDP)

and Multiple Sclerosis (MS).[1][2][7]

Immunofluorescence staining is a powerful technique to visualize the precise localization of

NF155 at the paranodal junctions. This protocol provides a detailed methodology for the

immunofluorescent staining of NF155 in nervous tissue sections.

Signaling Pathways and Molecular Interactions at
the Paranodal Junction
The integrity of the paranodal junction is maintained by a trimolecular complex. The diagram

below illustrates the key interactions between the axonal membrane proteins and the glial

NF155.
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Sample Preparation
(Cryosectioning)

Fixation
(4% PFA, 15 min)

Washing
(PBS, 3x5 min)

Permeabilization & Blocking
(0.1% Triton X-100, 10% NGS, 30-60 min)

Primary Antibody Incubation
(Anti-NF155, 4°C Overnight)

Washing
(PBS + 0.1% Triton X-100, 3x5 min)

Secondary Antibody Incubation
(Fluorochrome-conjugated, 1 hr, RT, Dark)

Washing
(PBS + 0.1% Triton X-100, 3x5 min)

Counterstaining
(DAPI/Hoechst, 5 min)

Mounting
(Antifade Medium)

Imaging
(Confocal/Fluorescence Microscope)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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